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6-mannopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate 6-mannopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate
Brand Name: Vulcanchem
CAS No.: 133163-37-8
VCID: VC0235948
InChI: InChI=1S/C16H24N5O12P.Na/c1-6-3-21(16(27)18-14(6)25)10-2-7(19-20-17)8(32-10)4-30-34(28,29)31-5-9-11(22)12(23)13(24)15(26)33-9;/h3,7-13,15,22-24,26H,2,4-5H2,1H3,(H,28,29)(H,18,25,27);/q;+1/t7?,8?,9-,10?,11-,12+,13+,15+;/m1./s1
SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3C(C(C(C(O3)O)O)O)O)N=[N+]=[N-].[Na+]
Molecular Formula: C16H24N5NaO12P+
Molecular Weight: 532.35 g/mol

6-mannopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate

CAS No.: 133163-37-8

Main Products

VCID: VC0235948

Molecular Formula: C16H24N5NaO12P+

Molecular Weight: 532.35 g/mol

6-mannopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate - 133163-37-8

CAS No. 133163-37-8
Product Name 6-mannopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate
Molecular Formula C16H24N5NaO12P+
Molecular Weight 532.35 g/mol
IUPAC Name sodium;[3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [(2R,3S,4S,5S,6S)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl hydrogen phosphate
Standard InChI InChI=1S/C16H24N5O12P.Na/c1-6-3-21(16(27)18-14(6)25)10-2-7(19-20-17)8(32-10)4-30-34(28,29)31-5-9-11(22)12(23)13(24)15(26)33-9;/h3,7-13,15,22-24,26H,2,4-5H2,1H3,(H,28,29)(H,18,25,27);/q;+1/t7?,8?,9-,10?,11-,12+,13+,15+;/m1./s1
Standard InChIKey DMAUSGMBMOZFSD-UINXXQCESA-N
Isomeric SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OC[C@@H]3[C@H]([C@@H]([C@@H]([C@H](O3)O)O)O)O)N=[N+]=[N-].[Na+]
SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3C(C(C(C(O3)O)O)O)O)N=[N+]=[N-].[Na+]
Canonical SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3C(C(C(C(O3)O)O)O)O)N=[N+]=[N-].[Na+]
Synonyms 6-alpha-D-mannopyranosyl 3'-azido-3'-deoxy-5'-thymidinyl phosphate
6-MADTP
6-mannopyranosyl 3'-azido-3'-deoxy-5'-thymidinyl phosphate
PubChem Compound 23673624
Last Modified Nov 11 2021
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